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Compound of Interest

Compound Name: Calcium iodate

CAS No.: 40563-56-2

Cat. No.: B7822605

Get Quote

Introduction & Mechanistic Rationale
Iodine deficiency disorders (IDD) remain a critical global health challenge, leading to impaired

metabolic regulation, goiter, and severe developmental abnormalities[1]. While Potassium

Iodide (KI) and Potassium Iodate (KIO3) are the traditional mainstays for universal salt

iodization[2], Calcium Iodate [Ca(IO3)2] has emerged as a superior, highly stable alternative

for specialized food fortification and animal nutrition[3][4].

The scientific rationale for selecting Ca(IO3)2 lies in its unique physicochemical properties. KI

is highly susceptible to oxidation and sublimation, particularly in humid environments or when

mixed with impure matrices[5]. Conversely, Ca(IO3)2 possesses very low aqueous solubility,

creating a slow-release matrix that resists environmental degradation from heat, moisture, and

reducing agents[4][6]. This ensures that the active iodine payload remains intact during

rigorous feed processing (e.g., pelleting) and prolonged storage, ultimately securing the food

chain by preventing secondary iodine deficiencies in human populations consuming animal-

derived products[6].
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The efficacy of Ca(IO3)2 is dictated by its high in vivo bioavailability. Upon ingestion, the

sparingly soluble iodate is subjected to the acidic environment of the gastrointestinal tract,

where it is efficiently reduced to iodide (I-). This iodide is rapidly absorbed into the systemic

circulation and actively transported into the thyroid gland via the sodium-iodide symporter (NIS)

[7][8]. Once inside the thyroid, the iodide undergoes organification to synthesize the essential

thyroid hormones thyroxine (T4) and triiodothyronine (T3)[9].
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Pharmacokinetic pathway of Calcium Iodate absorption and thyroid hormone synthesis.
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To guide formulation decisions, the quantitative properties of primary iodine sources are

summarized below. Ca(IO3)2 provides an optimal balance of high iodine content and

unmatched environmental stability.

Physicochemical
Property

Potassium Iodide
(KI)

Potassium Iodate
(KIO3)

Calcium Iodate
[Ca(IO3)2]

Iodine Content

(Approx.)
76% 59% 63.5% - 65%[10]

Aqueous Solubility Very High High
Very Low (Sparingly

soluble)[4]

Environmental

Stability

Low (Oxidizes easily)

[6]
High

Very High

(Moisture/Heat

resistant)[6]

Primary Application
Pure table salt,

Pharma[2]

Universal Salt

Iodization[5]

Animal feed,

specialized

fortification[11]

Regulatory Status
FDA Approved / WHO

Rec.[12]

WHO

Recommended[12]

FDA GRAS / EFSA

Approved[8][10]

Validated Experimental Protocols
Protocol A: Formulation and Iodometric Validation of
Ca(IO3)2 in Feed Matrices
Objective: To uniformly disperse Ca(IO3)2 in a feed premix and validate the final iodine

concentration. Causality: Due to its low solubility, Ca(IO3)2 cannot be easily sprayed as an

aqueous solution like KIO3[5]. It must be micro-dosed via dry blending to ensure homogenous

distribution and prevent localized toxicity.

Step-by-Step Methodology:

Micronization: Mill the anhydrous Ca(IO3)2 powder to a particle size of <50 µm. Reasoning:

Smaller particle sizes exponentially increase the surface area, ensuring uniform dispersion

within the bulk matrix.
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Carrier Blending: Blend the micronized Ca(IO3)2 with a dry, inert carrier (e.g., calcium

carbonate) at a 1:100 ratio using a V-blender for 15 minutes.

Bulk Integration: Incorporate the premix into the final feed matrix to achieve a target

physiological concentration (e.g., 2-5 mg I/kg feed)[10].

Acidic Extraction: Extract a 50g sample of the final mix. Dissolve it in a dilute hydrochloric

acid (HCl) solution to liberate the iodate ions from the matrix[10].

Redox Titration: Add an excess of KI to the solution. The iodate oxidizes the iodide, liberating

free elemental iodine (I2). Titrate the liberated I2 with standard Sodium Thiosulfate

(Na2S2O3) using a starch indicator until the blue-black color disappears.

Self-Validation Mechanism: This protocol is inherently self-validating. The final iodometric

titration directly measures the active iodate ion recovered from the matrix[3]. If the calculated

iodine concentration deviates by >10% from the theoretical yield, it immediately flags

incomplete homogenization or matrix interference, triggering a mandatory re-blending cycle.
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Step-by-step workflow for Calcium Iodate formulation and self-validating QA/QC.

Protocol B: In Vivo Bioavailability Assessment (Urinary
Iodine Monitoring)
Objective: To verify the physiological uptake of iodine from Ca(IO3)2 fortified diets. Causality:

Urinary iodine concentration (UIC) is the most reliable biomarker for recent iodine intake, as

>90% of absorbed dietary iodine is eventually excreted in the urine[12].

Step-by-Step Methodology:
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Acclimatization: House the animal models in metabolic cages for 7 days on a baseline low-

iodine diet to establish a physiological baseline.

Dosing: Introduce the Ca(IO3)2 fortified diet for 14 consecutive days.

Collection: Collect 24-hour urine samples on days 0, 7, and 14. Store immediately at -20°C

to prevent degradation.

Sandell-Kolthoff Analysis: Digest urine samples with ammonium persulfate at 100°C to

remove organic interferents. Add ceric ammonium sulfate and arsenious acid. Measure the

reduction rate of the yellow ceric ion (Ce4+) to the colorless cerous ion (Ce3+) via

spectrophotometry at 405 nm.

Self-Validation Mechanism: The Sandell-Kolthoff reaction includes an internal standard curve of

known iodine concentrations. By running blank and spiked urine samples alongside the test

subjects, the assay self-validates the extraction recovery rate, ensuring that any observed

deficiency is physiological rather than an analytical failure.

Regulatory & Safety Considerations
Calcium iodate is widely recognized for its safety and efficacy profile. The European Food

Safety Authority (EFSA) recognizes Ca(IO3)2 as a safe feed additive for all animal species up

to authorized maximum limits (e.g., maximum tolerated levels of 3 mg I/kg for horses and 4 mg

I/kg for dogs)[10]. Furthermore, the U.S. FDA recognizes Calcium Iodate as Generally

Recognized As Safe (GRAS) under CFR No. 1206, allowing its use as a highly effective blocker

of radioiodine uptake and a stable nutritional supplement[8].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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